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Compound of Interest

Compound Name: 4'-Nitro-2'-phenylacetanilide
CAS No.: 68612-69-1
Cat. No.: B11942638
Get Quote
. J

Introduction & Chemical Identity

4'-Nitro-2'-phenylacetanilide (IUPAC: N-(4-nitro-[1,1'-biphenyl]-2-yl)acetamide) is a
specialized nitro-aromatic intermediate utilized primarily in the synthesis of high-performance
azo dyes, pigments, and heterocyclic pharmaceutical scaffolds.

Structurally, it consists of an acetanilide core substituted with a phenyl group at the ortho (2)
position and a nitro group at the para (4') position relative to the acetamido moiety. This unique
substitution pattern makes it a critical precursor for generating 2,4-diaminobiphenyl derivatives
without the regioselectivity issues often encountered during the direct nitration of free amines.

Key Physiochemical Properties
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Property Value Note
CAS Number 68612-69-1
Molecular Formula C14H12N203
Molecular Weight 256.26 g/mol
Yellow to brownish crystalline
Appearance .
solid
B Soluble in DMF, DMSO, hot
Solubility )
Ethanol; Insoluble in Water
Melting Point 212-216 °C Purity dependent

Strategic Utility in Synthesis

The utility of 4'-nitro-2'-phenylacetanilide lies in its role as a protected, regioselective
scaffold. Direct nitration of 2-aminobiphenyl is hazardous and yields complex isomeric
mixtures. By utilizing the acetamido group, researchers achieve two goals:

» Protection: Prevents oxidation of the amine during nitration.[1]

» Direction: The acetamido group strongly directs the electrophilic substitution to the para
position (4"), overriding the steric bulk of the ortho-phenyl ring.

Core Applications

e Dye Chemistry: Precursor to 4-nitro-2-aminobiphenyl (via hydrolysis), a diazo component for
red and violet disperse dyes.

o Polymer Science: Precursor to 2,4-diaminobiphenyl (via reduction), a monomer for rigid-rod
polyimides and polyamides requiring high thermal stability.

o Medicinal Chemistry: Scaffold for phenanthridine and carbazole synthesis via Pd-catalyzed
C-H activation.

Experimental Protocols
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Protocol A: Synthesis via Regioselective Nitration

Rationale: This is the standard industrial route, optimizing for yield and cost. The starting
material is N-(2-biphenylyl)acetamide.

Reagents:

N-(2-biphenylyl)acetamide (2-Phenylacetanilide)

Glacial Acetic Acid (Solvent)[2][1][3]

Fuming Nitric Acid (d > 1.5)

Sulfuric Acid (Catalyst/Dehydrating agent)[2][3][4]

Workflow:

e Dissolution: Dissolve 10.0 g (47.3 mmol) of N-(2-biphenylyl)acetamide in 40 mL of glacial
acetic acid in a 250 mL three-necked flask equipped with a thermometer and mechanical
stirrer.

e Activation: Add 5 mL of concentrated H2SOa4 dropwise. The solution may warm slightly; cool
to 10-15 °C using an ice-water bath.

« Nitration (Critical Step): Prepare a nitrating mixture of 3.5 mL fuming HNOs and 5 mL conc.
H2S0a4.[2][5][1][3][4] Add this mixture dropwise to the reaction flask over 30 minutes.

o Control Point: Maintain internal temperature below 20 °C.[2][1] Higher temperatures
promote dinitration and hydrolysis.

e Reaction: Stir at 20 °C for 1 hour. Monitor via TLC (Mobile phase: Ethyl Acetate/Hexane 1:2).

e Quenching: Pour the reaction mixture slowly into 200 g of crushed ice/water slurry with
vigorous stirring. The product will precipitate as a yellow solid.

 Purification: Filter the solid. Wash with cold water (3 x 50 mL) until filtrate is neutral pH.
Recrystallize from hot Ethanol (95%).
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Yield: ~75-85% Characterization: *H NMR should show a singlet (acetyl methyl) and specific
aromatic splitting patterns indicating para-substitution relative to the nitrogen.

Protocol B: Hydrolysis to 4-Nitro-2-aminobiphenyl

Rationale: Removal of the acetyl protecting group to restore the free amine for diazo coupling.

Reagents:

4'-Nitro-2'-phenylacetanilide (from Protocol A)

Ethanol[5]

Hydrochloric Acid (6M)

Sodium Hydroxide (10% aq)
Workflow:

o Reflux: Suspend 5.0 g of the intermediate in 30 mL Ethanol and 15 mL 6M HCI. Heat to
reflux (approx. 80 °C) for 2—3 hours. The solid will dissolve, then the hydrochloride salt may
precipitate.

¢ Neutralization: Cool to room temperature. Pour into 100 mL ice water. Basify to pH 9-10
using 10% NaOH solution.

« |solation: The free amine (4-nitro-2-aminobiphenyl) precipitates as an orange/red solid. Filter
and dry.[6][5][1]

Mechanistic Pathway & Logic[8]

The following diagram illustrates the chemical transformation from the biphenyl precursor to the
functionalized diamine, highlighting the critical intermediate role of the topic compound.
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Figure 1: Synthetic pathway illustrating the role of 4'-Nitro-2'-phenylacetanilide as a divergent
node for accessing nitro-amines or diamine derivatives.

Critical Process Parameters (CPPs) &
Troubleshooting

To ensure reproducibility and safety, the following parameters must be strictly controlled.
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Parameter Specification Scientific Rationale

Temperatures >25 °C
significantly increase the
o formation of ortho-nitro
Nitration Temperature 10°C-20°C ) ] )
isomers (sterically disfavored
but thermally accessible) and

dinitrated byproducts.

Standard 65% HNO:s is often
insufficient to overcome the
) ) ] steric hindrance of the ortho-
Acid Concentration Fuming HNOs _ _ _
phenyl ring; fuming acid
ensures high electrophile

concentration ([NOz2]*).

Rapid quenching can trap
acids within the crystal lattice,

Quenching Rate Slow addition to ice leading to product degradation
or "oiling out" rather than

crystallization.

The reaction becomes
heterogeneous/viscous. Poor

Stirring Velocity High Shear mixing leads to localized hot
spots and run-away

exotherms.

Troubleshooting Guide

e Problem: Product is an oil/gum rather than a solid.
o Cause: Presence of acetic acid impurities or mixed isomers.

o Solution: Decant the aqueous layer, dissolve the oil in hot ethanol, and induce
crystallization by scratching or seeding.

e Problem: Low Yield (<50%).
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o Cause: Over-nitration or loss during filtration (product is slightly soluble in acidic water).

o Solution: Ensure temperature never exceeds 20 °C. Neutralize the filtrate to pH 6—7 to
precipitate remaining product.

Safety & Handling (E-E-A-T)

Warning: Nitro-biphenyls are structurally related to known carcinogens (e.g., 4-aminobiphenyl).
While the acetamido group reduces immediate volatility and reactivity, all derivatives should be
handled as Potential Occupational Carcinogens.

o Engineering Controls: All operations, especially the handling of fuming nitric acid and dry
powders, must occur in a certified chemical fume hood.

o PPE: Double nitrile gloves, chemical splash goggles, and a lab coat are mandatory. A P100
respirator is recommended during weighing of the final dry powder.

o Waste Disposal: Segregate all nitro-aromatic waste. Do not mix with organic bases or
reducing agents in the waste stream to prevent exothermic decomposition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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